Cas no 64014-14-8 (Cyclobuta[b]quinoxaline-1,2-dione)
64014-14-8 structure
Product Name:Cyclobuta[b]quinoxaline-1,2-dione
CAS No:64014-14-8
MF:C10H4N2O2
MW:184.150961875916
CID:1666364
PubChem ID:12362338
Update Time:2025-04-21
Cyclobuta[b]quinoxaline-1,2-dione Chemical and Physical Properties
Names and Identifiers
-
- Cyclobuta[b]quinoxaline-1,2-dione
- AKOS006371705
- 64014-14-8
-
- Inchi: 1S/C10H4N2O2/c13-9-7-8(10(9)14)12-6-4-2-1-3-5(6)11-7/h1-4H
- InChI Key: SINKFPUTKMWZAJ-UHFFFAOYSA-N
- SMILES: O=C1C(C2C1=NC1C=CC=CC=1N=2)=O
Computed Properties
- Exact Mass: 184.02732
- Monoisotopic Mass: 184.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
Cyclobuta[b]quinoxaline-1,2-dione Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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